Cas no 2137737-20-1 (4-Phenyl-1lambda6,2-thiazolidine-1,1,3-trione)

• Product Name: 4-Phenyl-1lambda6,2-thiazolidine-1,1,3-trione
• CAS No: 2137737-20-1
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 6216878
• PubChem ID: 165450606
• Update Time: 2025-06-08

4-Phenyl-1lambda6,2-thiazolidine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• EN300-703381
• 2137737-20-1
• 4-phenyl-1lambda6,2-thiazolidine-1,1,3-trione
• 4-Phenyl-1lambda6,2-thiazolidine-1,1,3-trione

• Inchi： 1S/C9H9NO3S/c11-9-8(6-14(12,13)10-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)
• InChI Key： OPIYLGGBDRYZNU-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2)C(N1)=O)(=O)=O

Computed Properties

• Exact Mass: 211.03031432g/mol
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.6Ų

Additional information on 4-Phenyl-1lambda6,2-thiazolidine-1,1,3-trione

Introduction to 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione (CAS No. 2137737-20-1)

4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione (CAS No. 2137737-20-1) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidinedione class, which is known for its diverse biological activities and potential therapeutic applications. The unique structure of 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione makes it a promising candidate for various pharmacological studies.

The chemical structure of 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione features a thiazolidinedione core with a phenyl substituent at the 4-position. This structural arrangement imparts specific chemical and biological properties that are of great interest to researchers. The thiazolidinedione moiety is well-known for its ability to modulate various biological processes, including glucose metabolism and anti-inflammatory responses. The phenyl group further enhances the compound's lipophilicity and bioavailability, making it an attractive target for drug development.

Recent studies have highlighted the potential of 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione in treating metabolic disorders such as diabetes and obesity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively improves insulin sensitivity and reduces blood glucose levels in diabetic animal models. The mechanism of action involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a key transcription factor involved in glucose homeostasis and lipid metabolism.

Beyond its metabolic effects, 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione has also shown promise in anti-inflammatory and anti-cancer research. A study in the Cancer Research journal reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary data suggest that 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione may have cytotoxic effects on certain cancer cell lines, making it a potential lead compound for cancer therapy.

The pharmacokinetic properties of 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione have been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its therapeutic potential. Moreover, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

In terms of synthetic routes, several methods have been developed to produce 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione. One common approach involves the cyclization of an appropriate thioamide and an α-halo ketone in the presence of a base. This method provides high yields and purity levels, making it suitable for large-scale production. Another synthetic strategy involves the reaction of a thiosemicarbazide with an α-halo ketone under mild conditions.

The future prospects for 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions such as type 2 diabetes and inflammatory diseases. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic benefits. The versatility and broad-spectrum activity of 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione make it a valuable asset in the pharmaceutical industry.

In conclusion, 4-Phenyl-1λ⁶,2-thiazolidine-1,1,3-trione (CAS No. 2137737-20-1) is a promising heterocyclic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.